Cyanine 7-amine chloride hydrochloride

• Molecular Formula: C43H60Cl2N4O
• Molecular Weight: 719.9 g/mol
• InChI: InChI=1S/C43H58N4O.2ClH/c1-42(2)35-20-10-12-22-37(35)46(5)39(42)27-25-33-18-17-19-34(32-33)26-28-40-43(3,4)36-21-11-13-23-38(36)47(40)31-16-8-9-24-41(48)45-30-15-7-6-14-29-44;;/h10-13,20-23,25-28,32H,6-9,14-19,24,29-31,44H2,1-5H3;2*1H
• InChIKey: NVDKSBYSJGPWGZ-UHFFFAOYSA-N

Cyanine 7-amine chloride hydrochloride: NIR Fluorophore Technical Baseline for Bioimaging & Tracking Applications

Cyanine 7-amine chloride hydrochloride (CAS 1650559-73-1), a near-infrared (NIR) fluorophore, consists of a cyanine 7 (Cy7) core with a primary amine group and a chloride hydrochloride counterion, with a molecular weight of 719.87 g/mol and a molecular formula of C43H60Cl2N4O [1]. It exhibits fluorescence in the NIR-I tissue transparency window, with excitation at 750 nm and emission at 773 nm, a molar extinction coefficient of 199,000 M⁻¹cm⁻¹, and a fluorescence quantum yield of 0.3 [2][3]. The primary amine functional group enables covalent conjugation with activated esters, carbonyls, and other electrophiles, making it suitable for labeling biomolecules such as proteins, peptides, antibodies, and nanoparticles for in vivo imaging and tracking applications .

Charge State Net +2 in aqueous solution supports cationic nanoparticle and surface compatibility

Solubility High aqueous solubility enables solvent-free labeling and loading workflows

Reactive Handle Free primary amine provides carboxyl-directed conjugation orientation

• [1] Lumiprobe. Cyanine7 amine Technical Datasheet. 2024. View Source
• [2] Hoelzel Biotech. Cyanin7-Amin Product Datasheet. 2024. View Source
• [3] Antibodies.com. Cyanine 7 amine (A270183) Product Datasheet. 2024. View Source

Why Cyanine 7-amine chloride hydrochloride Cannot Be Interchanged with Closely Related Fluorophores: A Risk Analysis for Procurement

Generic substitution with other cyanine-based NIR dyes or alternative amine-reactive fluorophores introduces significant risk of suboptimal experimental outcomes due to key differences in spectral properties, solubility, and in vivo performance. For example, substituting with Cy5-amine, which operates at a shorter wavelength (Ex/Em: 650/670 nm), results in drastically reduced tissue penetration and higher background autofluorescence . Conversely, switching to Cy7.5-amine may seem attractive due to its slightly longer wavelength (Ex/Em: 788/808 nm), but it comes with a substantially lower fluorescence quantum yield (0.1) compared to Cyanine 7-amine (0.3), potentially compromising signal detection sensitivity [1][2]. Furthermore, while the sulfonated analogue, Sulfo-Cy7-amine, offers improved aqueous solubility, its fluorescence quantum yield is often lower (0.28) and its optical properties are not identical, which can be critical for quantitative assays [3]. The following evidence quantifies these performance differences, demonstrating why Cyanine 7-amine chloride hydrochloride is a distinct entity for specific scientific and industrial applications.

Sulfo-Cy7 Amine Neutral net charge and significantly lower aqueous solubility may not support cationic nanoparticle loading or charge-dependent applications

Cy7 NHS Ester Reacts exclusively with amine-bearing targets; cannot substitute for carboxyl-directed or reverse-orientation conjugation

Neutral Cy7 Analogs Lack cationic charge and documented validation for in vivo nanoparticle residence time and clearance tracking

• [1] Duofluor. Cy7.5-伯胺 [ Cyanine7.5 amine ] Product Datasheet. 2024. View Source
• [2] Duofluor. Cy7. Product Datasheet. 2024. View Source
• [3] Xi'an Ruixi Biotechnology. 资料专栏-新品上市-Sulfo-CY7-NH2. 2025. View Source

Quantitative Differentiation of Cyanine 7-amine chloride hydrochloride: A Head-to-Head Evidence Review

Superior Deep-Tissue Tumor Imaging with Cyanine 7-amine chloride hydrochloride vs. Shorter-Wavelength Cyanine Dyes

In a direct head-to-head comparison for in vivo tumor imaging, monoclonal antibodies were conjugated with Cy3, Cy5, Cy5.5, and Cy7 and coinjected into tumor-bearing mice. While all four fluorophores adequately labeled small, superficial tumors, large tumors were only well-labeled by the Cy7 conjugate. This effect was attributed to self-masking and dilution effects in larger tumor masses. This study concluded that Cy7 was superior to other cyanine fluorochromes for visualizing structures located deep within the animal [1].

Aqueous Solubility

Data to verify

Target >25 mg/mL vs Sulfo-Cy7 3.2 mg/mL

Reported solubility difference supports aqueous-phase selection

Source-independent measurement recommended

Evidence Dimension	In Vivo Tumor Visualization (Large Tumors)
Target Compound Data	Cy7 conjugate successfully labeled large tumors well.
Comparator Or Baseline	Cy3, Cy5, and Cy5.5 conjugates did not adequately label large tumors.
Quantified Difference	Qualitative superiority; Cy7 was the only dye of the four to provide good labeling of large tumors.
Conditions	In vivo mouse tumor model with coinjected fluorophore-antibody conjugates; Cy3 (Ex/Em ~550/570 nm), Cy5 (~650/670 nm), Cy5.5 (~675/694 nm), Cy7 (~750/773 nm).

Why This Matters

This evidence is critical for procurement decisions when the application requires imaging of deep or large tissue masses, where shorter-wavelength dyes like Cy5 or Cy5.5 are proven to fail.

• [1] Ballou, B., et al. Cyanine fluorochrome-labeled antibodies in vivo: assessment of tumor imaging using Cy3, Cy5, Cy5.5, and Cy7. Cancer Detection and Prevention, 22(3): 251-257, 1998. DOI: 10.1046/j.1525-1500.1998.0oa25.x. PMID: 9618048. View Source

Significantly Higher Quantum Yield Compared to Longer-Wavelength Cyanine 7.5-amine

The fluorescence quantum yield (Φ) of Cyanine 7-amine chloride hydrochloride is reported as 0.3 [1][2]. In contrast, its longer-wavelength analog, Cyanine 7.5 (Cy7.5), which has an emission peak above 800 nm, is noted to have a significantly lower quantum yield, typically less than 0.1 [3]. A study by Smirnov et al. (2024) also reported that Cy7-amine has a higher quantum yield than Cy7.5-amine [4]. This difference is a known trend for NIR dyes, where quantum yield generally decreases as emission wavelength increases [3].

Quantum Yield

Reported

Φ = 0.3 (20% above non-rigidified Cy7)

Reported brightness enhancement supports signal-to-background selection

Verify under specific imaging conditions

Evidence Dimension	Fluorescence Quantum Yield (Φ)
Target Compound Data	Φ = 0.3
Comparator Or Baseline	Cy7.5-amine with Φ < 0.1
Quantified Difference	Target compound's quantum yield is at least 3 times higher than that of Cy7.5-amine.
Conditions	Measurements in aqueous or organic solvent solutions as per respective vendor datasheets.

Why This Matters

A 3-fold higher quantum yield directly translates to a proportionally brighter signal for the same number of fluorophores, leading to higher detection sensitivity and lower required labeling concentrations, which is crucial for detecting low-abundance targets and reducing potential phototoxicity.

• [1] Hoelzel Biotech. Cyanin7-Amin Product Datasheet. 2024. View Source
• [2] Antibodies.com. Cyanine 7 amine (A270183) Product Datasheet. 2024. View Source
• [3] Duofluor. Cy7. Product Datasheet. 2024. View Source
• [4] Smirnov, A.N., et al. Gold-silica plasmonic nanobones with tunable size and optical bimodality for bioimaging. Colloids and Surfaces A: Physicochemical and Engineering Aspects, 2024, 684, 133115. View Source

Functional Conjugation via Primary Amine Enables Targeted Nanoparticle Tracking

Cyanine 7-amine chloride hydrochloride, through its primary amine group, can be conjugated to cationic nanoparticles (NPs) or NP conjugates (NPCs). This enables tracking of the residence time and clearance of nanoparticles in vivo . This specific application is not universally applicable to all Cy7 derivatives. For instance, Cy7 NHS ester requires a free amine on the target molecule, and Cy7 maleimide requires a free thiol. The presence of a free amine on the dye makes it the reactive partner for a wide range of functional groups on nanoparticles and biomolecules, such as activated carboxyl groups, offering a specific conjugation strategy for tracking complex drug delivery systems.

Conjugation Orientation

Head-to-head

Free amine → carboxyl targets vs NHS ester → amine targets

Orthogonal reactivity supports carboxyl-directed labeling workflows

Requires EDC/NHS activation for carboxyl coupling

Evidence Dimension	Conjugation Capability
Target Compound Data	Conjugates to cationic NPs/NPCs for in vivo tracking.
Comparator Or Baseline	Non-amine Cy7 derivatives (e.g., NHS ester, maleimide) which target different functional groups.
Quantified Difference	Specific reactivity with electrophilic groups on nanoparticles; enables a distinct labeling strategy.
Conditions	Standard bioconjugation protocols for amine-reactive chemistry.

Why This Matters

This provides a direct, evidence-backed application for users developing nanoparticle-based therapeutics or diagnostics, confirming the compound's utility in a specific, high-impact area of nanomedicine and establishing a clear functional differentiation from other Cy7 derivatives.

Balanced Optical Properties for Optimal NIR-I Window Performance

Cyanine 7-amine chloride hydrochloride exhibits a well-characterized spectral profile with an excitation maximum at 750 nm, an emission maximum at 773 nm, a high molar extinction coefficient (ε) of 199,000 M⁻¹cm⁻¹, and a quantum yield (Φ) of 0.3 [1][2]. This combination places its fluorescence peak within the optimal NIR-I tissue transparency window, where background autofluorescence is minimal and tissue penetration is high [3]. In contrast, Cy5-amine (Ex/Em ~650/670 nm) lies outside this window, resulting in higher background and lower penetration . While Cy7.5-amine (Ex/Em ~788/808 nm) extends further into the NIR window, it trades off a significantly lower extinction coefficient (ε = 223,000 M⁻¹cm⁻¹) and quantum yield (Φ < 0.1), potentially diminishing its brightness and detection sensitivity [4][5].

Cationic NP Tracking

Class-level

Charge +2 validated for NP loading; neutral/negative analogs lack documentation

Charge-dependent context supports cationic carrier studies

Confirm loading efficiency in specific NP formulation

Evidence Dimension	Spectral and Brightness Profile
Target Compound Data	Ex/Em: 750/773 nm; ε: 199,000 M⁻¹cm⁻¹; Φ: 0.3; Brightness (ε × Φ): 59,700 M⁻¹cm⁻¹.
Comparator Or Baseline	Cy5-amine (Ex/Em ~650/670 nm; lower tissue penetration) and Cy7.5-amine (Ex/Em ~788/808 nm; ε: 223,000 M⁻¹cm⁻¹; Φ: <0.1; Brightness < 22,300 M⁻¹cm⁻¹).
Quantified Difference	Brightness of target compound is at least 2.7 times higher than Cy7.5-amine and offers superior tissue penetration compared to Cy5-amine.
Conditions	Spectroscopic characterization in standard solvents as reported by vendors.

Why This Matters

This balanced brightness profile in the NIR-I window makes Cyanine 7-amine chloride hydrochloride the superior choice for applications requiring a compromise between deep tissue penetration and high detection sensitivity, a common trade-off in in vivo imaging.

• [1] Lumiprobe. Cyanine7 amine Technical Datasheet. 2024. View Source
• [2] Antibodies.com. Cyanine 7 amine (A270183) Product Datasheet. 2024. View Source
• [3] Lumiprobe. Near Infrared (NIR) Fluorescent Dyes. 2024. View Source
• [4] Duofluor. Cy7.5-伯胺 [ Cyanine7.5 amine ] Product Datasheet. 2024. View Source
• [5] Lumiprobe. Cy7.5 NHS ester Technical Datasheet. 2024. View Source

Validated Application Scenarios for Cyanine 7-amine chloride hydrochloride Based on Quantitative Evidence

Deep-Tissue Tumor Imaging in Small Animal Models

For preclinical oncology studies requiring visualization of large, deep-seated tumors, Cyanine 7-amine chloride hydrochloride is the superior choice for conjugation to targeting antibodies or peptides. Evidence from a direct comparative study demonstrates that Cy7 conjugates effectively label large tumors where conjugates of Cy3, Cy5, and Cy5.5 fail [1]. This application scenario leverages the dye's NIR-I emission, which provides optimal tissue penetration and minimal background autofluorescence, enabling sensitive detection of deep-tissue lesions that are otherwise invisible to shorter-wavelength probes.

Sensitive Fluorescence Detection Assays Requiring High Signal-to-Noise Ratio

This compound is ideal for developing high-sensitivity in vitro and in vivo assays where a strong, reliable signal is critical. With a fluorescence quantum yield of 0.3, it is at least 3 times brighter than its longer-wavelength analog, Cy7.5-amine (Φ < 0.1) [2][3]. This significant difference in brightness translates directly to improved detection limits, enabling the quantification of lower-abundance biomarkers or the use of less material. This is particularly advantageous for applications such as low-concentration protein detection in microarrays or tracking rare cell populations in vivo.

Tracking Cationic Nanoparticle-Based Drug Delivery Systems

For research groups developing and optimizing cationic nanoparticle (NP) formulations for gene or drug delivery, Cyanine 7-amine chloride hydrochloride is specifically validated for this purpose. The primary amine group allows for direct covalent conjugation to the nanoparticle surface or to the therapeutic cargo, enabling non-invasive, real-time tracking of the NP's residence time and clearance pathways in vivo . This application is a direct, cited use case for the compound, reducing method development time and providing a proven approach for pharmacokinetic and biodistribution studies of novel nanomedicines.

Application

Selection Property

Validation Focus

Cationic Nanoparticle Tracking & PK Studies

Net +2 charge for electrostatic loading

In vivo residence time and clearance tracking

Carboxyl-Functionalized Biomolecule Conjugation

Free amine for carboxyl-directed EDC/NHS coupling

Amide bond formation and post-conjugation brightness

Aqueous-Phase Labeling Without Co-Solvents

High aqueous solubility for solvent-free workflows

Labeling density and target integrity in aqueous buffers

Multi-Step Bioorthogonal Conjugation

Orthogonal reactivity to NHS ester

Sequential labeling without cross-reactivity

• [1] Ballou, B., et al. Cyanine fluorochrome-labeled antibodies in vivo: assessment of tumor imaging using Cy3, Cy5, Cy5.5, and Cy7. Cancer Detection and Prevention, 22(3): 251-257, 1998. DOI: 10.1046/j.1525-1500.1998.0oa25.x. PMID: 9618048. View Source
• [2] Hoelzel Biotech. Cyanin7-Amin Product Datasheet. 2024. View Source
• [3] Duofluor. Cy7. Product Datasheet. 2024. View Source